Cas no 20718-97-2 (2-Propenoicacid, 3-[4-(1-methylethoxy)phenyl]-)

2-Propenoicacid, 3-[4-(1-methylethoxy)phenyl]- structure
20718-97-2 structure
Product Name:2-Propenoicacid, 3-[4-(1-methylethoxy)phenyl]-
CAS No:20718-97-2
MF:C12H14O3
MW:206.237763881683
CID:290394
PubChem ID:5285556
Update Time:2025-04-19

2-Propenoicacid, 3-[4-(1-methylethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoicacid, 3-[4-(1-methylethoxy)phenyl]-
    • 3-(4-propan-2-yloxyphenyl)prop-2-enoic acid
    • MS-9529
    • MFCD00661820
    • SCHEMBL1207345
    • NSC-69099
    • 3-(4-Isopropoxyphenyl)acrylic acid
    • EN300-833046
    • (E)-3-(4-Isopropoxyphenyl)acrylic acid
    • Z2311719818
    • starbld0001993
    • EN300-44078
    • BB 0243015
    • NSC69099
    • (E)-3-(4-propan-2-yloxyphenyl)prop-2-enoic acid
    • 20718-97-2
    • (2E)-3-[4-(propan-2-yloxy)phenyl]prop-2-enoic acid
    • (2E)-3-(4-isopropoxyphenyl)acrylic acid
    • 3-[4-(propan-2-yloxy)phenyl]prop-2-enoic acid
    • AKOS000266280
    • 2-Propenoic acid, 3-[4-(1-methylethoxy)phenyl]-
    • (E)-3-(4-Isopropoxy-phenyl)-acrylic acid
    • A869382
    • 586960-22-7
    • Inchi: 1S/C12H14O3/c1-9(2)15-11-6-3-10(4-7-11)5-8-12(13)14/h3-9H,1-2H3,(H,13,14)/b8-5+
    • InChI Key: COFJCCOVYSOPKE-VMPITWQZSA-N
    • SMILES: O(C1C=CC(/C=C/C(=O)O)=CC=1)C(C)C

Computed Properties

  • Exact Mass: 206.09432
  • Monoisotopic Mass: 206.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.13g/cm3
  • Boiling Point: 357.6ºC at 760 mmHg
  • Flash Point: 137.1ºC
  • Refractive Index: 1.567
  • PSA: 46.53
  • LogP: 2.57160

2-Propenoicacid, 3-[4-(1-methylethoxy)phenyl]- Pricemore >>

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